3-Oxo-4-aza-5-androstene-17beta-carboxylic acid
3-Oxo-4-aza-5-androstene-17beta-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
103335-54-2
VCID:
VC0019547
InChI:
InChI=1S/C19H27NO3/c1-18-9-7-13-11(12(18)4-5-14(18)17(22)23)3-6-15-19(13,2)10-8-16(21)20-15/h6,11-14H,3-5,7-10H2,1-2H3,(H,20,21)(H,22,23)/t11-,12-,13-,14+,18-,19+/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)O)CC=C4C3(CCC(=O)N4)C
Molecular Formula:
C19H27NO3
Molecular Weight:
317.4 g/mol
3-Oxo-4-aza-5-androstene-17beta-carboxylic acid
CAS No.: 103335-54-2
Main Products
VCID: VC0019547
Molecular Formula: C19H27NO3
Molecular Weight: 317.4 g/mol
CAS No. | 103335-54-2 |
---|---|
Product Name | 3-Oxo-4-aza-5-androstene-17beta-carboxylic acid |
Molecular Formula | C19H27NO3 |
Molecular Weight | 317.4 g/mol |
IUPAC Name | (1S,3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-7-oxo-1,2,3,3a,3b,4,6,8,9,9b,10,11-dodecahydroindeno[5,4-f]quinoline-1-carboxylic acid |
Standard InChI | InChI=1S/C19H27NO3/c1-18-9-7-13-11(12(18)4-5-14(18)17(22)23)3-6-15-19(13,2)10-8-16(21)20-15/h6,11-14H,3-5,7-10H2,1-2H3,(H,20,21)(H,22,23)/t11-,12-,13-,14+,18-,19+/m0/s1 |
Standard InChIKey | WNUUCDPRBZUXGL-UUBMZHIOSA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)O)CC=C4[C@@]3(CCC(=O)N4)C |
SMILES | CC12CCC3C(C1CCC2C(=O)O)CC=C4C3(CCC(=O)N4)C |
Canonical SMILES | CC12CCC3C(C1CCC2C(=O)O)CC=C4C3(CCC(=O)N4)C |
PubChem Compound | 475447 |
Last Modified | Nov 11 2021 |
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